2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate

• Molecular Formula: C20H20FNO4
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 4-(3,4-dimethylanilino)-4-oxobutanoate
• InChI: InChI=1S/C20H20FNO4/c1-13-3-8-17(11-14(13)2)22-19(24)9-10-20(25)26-12-18(23)15-4-6-16(21)7-5-15/h3-8,11H,9-10,12H2,1-2H3,(H,22,24)
• InChI Key: ZAIBTNJHOBLQJM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F)C

Description

2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in cell growth and proliferation, such as DNA topoisomerase II and protein kinase C.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate are still being investigated. However, it has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and exhibit low toxicity towards normal cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate in lab experiments is its high purity and stability. However, the compound is relatively expensive and may not be readily available in large quantities. It also requires specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research on 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate. Some of these include:
1. Further investigation of the mechanism of action of the compound and its potential targets in cancer cells.
2. Development of novel analogs of the compound with improved efficacy and reduced toxicity.
3. Evaluation of the compound's potential as a photosensitizer in photodynamic therapy for cancer treatment.
4. Investigation of the compound's activity against other types of cancer and infectious diseases.
5. Exploration of the compound's potential applications in organic synthesis and material science.
Conclusion:
In conclusion, 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate is a chemical compound that has shown promising potential in various fields such as medicinal chemistry, drug discovery, and organic synthesis. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and to develop novel analogs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate involves the reaction of 4-(3,4-dimethylanilino)-4-oxobutanoic acid with ethyl 2-oxo-2-(4-fluorophenyl)acetate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation and results in the formation of the desired product.

Scientific Research Applications

2-(4-Fluorophenyl)-2-oxoethyl 4-(3,4-dimethylanilino)-4-oxobutanoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been investigated for its potential as a photosensitizer in photodynamic therapy for cancer treatment.